Cas no 55242-84-7 (1,3-oxazole-4-carbonitrile)

• Product Name: 1,3-oxazole-4-carbonitrile
• CAS No: 55242-84-7
• MF: C₄H₂N₂O
• MW: 94.0714802742004
• MDL: MFCD08059302
• CID: 56720
• Update Time: 2025-06-11

1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Oxazole-4-carbonitrile
• 4-Cyanooxazole
• 1,3-oxazole-4-carbonitrile
• 4-OXAZOLECARBONITRILE
• 4-Cyano-oxazole
• 4-Cyano-1,3-oxazole
• oxazole-4-carbonitrile, AldrichCPR
• TRA0002686
• RP00375
• PB10483
• SY026396
• ST2419766
• AB0038117
• Y5469
• H111626
• 242O847

• MDL： MFCD08059302
• Inchi： 1S/C4H2N2O/c5-1-4-2-7-3-6-4/h2-3H
• InChI Key： UEEBKQWDBWDPKD-UHFFFAOYSA-N
• SMILES： O1C=NC(C#N)=C1

Computed Properties

• Exact Mass: 94.01670
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 104
• Topological Polar Surface Area: 49.8

Experimental Properties

• Boiling Point: 198.5 ℃ at 760 mmHg
• PSA: 49.82000
• LogP: 0.54628

1,3-oxazole-4-carbonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 1,3-oxazole-4-carbonitrile

Recent Advances in the Study of 1,3-Oxazole-4-carbonitrile (CAS: 55242-84-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1,3-oxazole-4-carbonitrile (CAS: 55242-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is known for its unique structural properties, which make it an attractive candidate for the synthesis of bioactive molecules. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders.

One of the most notable advancements in this area is the use of 1,3-oxazole-4-carbonitrile as a building block for the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have successfully incorporated this compound into the design of selective kinase inhibitors, demonstrating promising results in preclinical models. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the efficacy of a series of 1,3-oxazole-4-carbonitrile derivatives in targeting specific oncogenic kinases, with improved potency and selectivity compared to existing inhibitors.

In addition to its role in kinase inhibition, 1,3-oxazole-4-carbonitrile has also been investigated for its antimicrobial properties. A study conducted by a team of researchers from the University of Cambridge revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of next-generation antibiotics.

Another exciting application of 1,3-oxazole-4-carbonitrile is in the field of CNS drug discovery. Recent findings suggest that this scaffold can be modified to enhance blood-brain barrier (BBB) penetration, a critical factor in the development of drugs for neurological disorders. A collaborative study between academic and industrial researchers demonstrated that certain 1,3-oxazole-4-carbonitrile derivatives exhibit high affinity for neurotransmitter receptors, such as the serotonin and dopamine receptors, paving the way for potential treatments for depression, schizophrenia, and Parkinson's disease.

The synthetic versatility of 1,3-oxazole-4-carbonitrile has also been leveraged in the development of fluorescent probes for biological imaging. Researchers have utilized this compound to create highly sensitive and selective probes for detecting reactive oxygen species (ROS) in live cells. These probes have been instrumental in advancing our understanding of oxidative stress-related diseases, such as Alzheimer's disease and atherosclerosis. A recent publication in Analytical Chemistry detailed the successful application of a 1,3-oxazole-4-carbonitrile-based probe in real-time imaging of ROS dynamics in neuronal cells.

Despite these promising developments, challenges remain in the optimization of 1,3-oxazole-4-carbonitrile derivatives for clinical use. Issues such as metabolic stability, toxicity, and pharmacokinetic properties need to be addressed through further structure-activity relationship (SAR) studies. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and chemical biology. Future studies are expected to focus on expanding its applications and improving its therapeutic profile, with the ultimate goal of translating these findings into clinically viable treatments.